Cas no 336-65-2 (hexyl heptafluorobutanoate)

• Product Name: hexyl heptafluorobutanoate
• CAS No: 336-65-2
• MF: C₁₀H₁₃F₇O₂
• MW: 298.197848081589
• CID: 1465443
• PubChem ID: 526452
• Update Time: 2025-04-20

hexyl heptafluorobutanoate Chemical and Physical Properties

Names and Identifiers

• hexyl heptafluorobutanoate
• butanoic acid, 2,2,3,3,4,4,4-heptafluoro-, hexyl ester
• Hexyl 2,2,3,3,4,4,4-heptafluorobutanoate
• Hexyl 2,2,3,3,4,4,4-heptafluorobutanoate #
• 1-Hexanol, heptafluorobutyrate
• 2,2,3,3,4,4,4-Heptafluoro-butyric acid hexyl ester
• NS00110724
• Butanoic acid, heptafluoro, hexyl ester
• SCHEMBL2690623
• Hexyl perfluorobutanoate
• DTXSID50895569
• 336-65-2
• Hexyl perfluorobutyrate
• Hexyl heptafluorobutyrate
• Heptafluorobutyric acid, n-hexyl ester

• Inchi： 1S/C10H13F7O2/c1-2-3-4-5-6-19-7(18)8(11,12)9(13,14)10(15,16)17/h2-6H2,1H3
• InChI Key： UCZXOGFHGJONAJ-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCCCCCC)(C(C(F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 298.08039
• Monoisotopic Mass: 298.08037679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3